Cas no 2640884-71-3 (4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 2640884-71-3
• MF: C₁₆H₁₆F₃N₇
• MW: 363.340352058411
• CID: 5316269
• PubChem ID: 155800677
• Update Time: 2025-06-07

4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-[4-[6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]pyrazolo[1,5-a]pyrazine
• 2640884-71-3
• 4-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• F6619-6517
• AKOS040710073
• 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C16H16F3N7/c1-11-8-12-15(20-2-3-26(12)23-11)25-6-4-24(5-7-25)14-9-13(16(17,18)19)21-10-22-14/h2-3,8-10H,4-7H2,1H3
• InChI Key： MQJGSPNHKICQQY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C2C3=CC(C)=NN3C=CN=2)CC1)(F)F

Computed Properties

• Exact Mass: 363.14192803g/mol
• Monoisotopic Mass: 363.14192803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.94±0.30(Predicted)

Additional information on 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 2640884-71-3)

The compound 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 2640884-71-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazolo[1,5-a]pyrazine core and a trifluoromethylpyrimidine moiety, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the increasing demand for targeted therapies in oncology and inflammatory diseases.

One of the key reasons for the growing interest in 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine is its structural similarity to known bioactive molecules. The piperazine linker enhances solubility and bioavailability, while the trifluoromethyl group contributes to metabolic stability—a critical factor in modern drug design. Recent studies have explored its interactions with protein kinases, a hot topic in precision medicine, as aberrant kinase activity is implicated in numerous diseases. This aligns with current trends in personalized therapeutics, where molecular specificity is paramount.

From a synthetic chemistry perspective, the preparation of CAS No. 2640884-71-3 involves multi-step reactions, often employing palladium-catalyzed cross-coupling to assemble the pyrazolo[1,5-a]pyrazine scaffold. The compound’s logP and hydrogen bond acceptor/donor counts suggest favorable drug-like properties, making it a frequent subject in medicinal chemistry optimization projects. Computational modeling studies, especially those leveraging AI-driven molecular docking, have further highlighted its binding affinity for specific biological targets—an area of intense research given the rise of computational drug discovery tools.

In agrochemical applications, derivatives of 6-(trifluoromethyl)pyrimidine are known for their herbicidal and fungicidal activities. The 2-methylpyrazolo[1,5-a]pyrazine component may offer novel modes of action, addressing resistance issues in crop protection—a pressing concern in sustainable agriculture. This dual applicability in pharmaceuticals and agrochemicals underscores the compound’s versatility, a trait highly valued in interdisciplinary research.

Analytical characterization of 2640884-71-3 typically involves HPLC, NMR, and mass spectrometry to confirm purity and structural integrity. Stability studies under various pH conditions are crucial, as the trifluoromethyl group can influence degradation pathways. These aspects are critical for regulatory submissions, particularly in light of stringent ICH guidelines for impurity profiling—a recurring theme in industry discussions.

Looking ahead, the exploration of 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine is expected to expand, particularly in combination therapies and drug repurposing initiatives. Its patent landscape and structure-activity relationship (SAR) data remain areas of active investigation, reflecting broader shifts toward intellectual property-driven R&D. As the scientific community prioritizes green chemistry principles, synthetic routes for this compound may evolve to minimize environmental impact—another trending topic in chemical research.